Cas no 798540-03-1 (L-Methionine, L-valyl-L-arginyl-L-cysteinyl-)
798540-03-1 structure
Product Name:L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
CAS No:798540-03-1
MF:C19H37N7O5S2
MW:507.670981168747
CID:531880
PubChem ID:71402639
Update Time:2025-04-19
L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties
Names and Identifiers
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- L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
- (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
- L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionine
- 798540-03-1
- DTXSID00823599
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- Inchi: 1S/C19H37N7O5S2/c1-10(2)14(20)17(29)24-11(5-4-7-23-19(21)22)15(27)26-13(9-32)16(28)25-12(18(30)31)6-8-33-3/h10-14,32H,4-9,20H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)(H,30,31)(H4,21,22,23)/t11-,12-,13-,14-/m0/s1
- InChI Key: YQSSCVQSGVEDBB-XUXIUFHCSA-N
- SMILES: SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)N)=O)=O
Computed Properties
- Exact Mass: 507.22975965g/mol
- Monoisotopic Mass: 507.22975965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 16
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 241Ų
L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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